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Compound of Interest

Compound Name: Triethylene glycol diacrylate

Cat. No.: B157822 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on utilizing Tri(ethylene glycol) dimethacrylate (TEGDA) to improve

the impact strength of 3D printed parts. This resource offers troubleshooting advice, frequently

asked questions, detailed experimental protocols, and data presentation to assist in your

research and development efforts.

Troubleshooting Guide
This guide addresses common issues encountered when incorporating TEGDA into 3D printing

resin formulations.
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Question/Issue Possible Cause(s) Recommended Solution(s)

Why is my resin mixture too

viscous after adding TEGDA?

While TEGDA is a reactive

diluent, high concentrations or

interactions with other resin

components can still lead to

increased viscosity.[1]

- Start with a lower

concentration of TEGDA (e.g.,

5-10 wt%) and incrementally

increase it.- Gently warm the

resin mixture (to no more than

40°C) and mix thoroughly to

ensure homogeneity.- Ensure

your TEGDA is not partially

polymerized due to improper

storage. Store in a cool, dark

place.[2]

My prints are failing or showing

delamination after adding

TEGDA.

- Incomplete Curing: The

addition of TEGDA can alter

the photo-curing

characteristics of the resin,

potentially requiring

adjustments to exposure

times.- Altered Adhesion:

Changes in resin composition

can affect adhesion to the build

plate.

- Increase Exposure Time:

Incrementally increase the

exposure time for both the

initial and subsequent layers to

ensure complete

polymerization.- Adjust Lift

Speed: A slower lift speed can

reduce the stress on newly

formed layers, preventing

delamination.- Re-level the

Build Plate: Ensure the build

plate is perfectly leveled.[3]

The final printed part is brittle,

despite adding an impact

modifier.

- Insufficient TEGDA

Concentration: The amount of

TEGDA may not be enough to

impart significant impact

resistance.- Over-curing:

Excessive UV exposure can

lead to a highly cross-linked

and brittle polymer network.[3]-

Incompatibility: Potential

incompatibility between

TEGDA and the base resin.

- Increase TEGDA

Concentration: Gradually

increase the weight

percentage of TEGDA in your

formulation.- Optimize Post-

Curing: Reduce the duration or

intensity of the post-curing

process. Experiment with

different post-curing

schedules.- Consult Resin

Technical Data Sheet: Verify
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the compatibility of TEGDA

with your specific base resin.

I'm observing warping or

dimensional inaccuracy in my

prints.

The addition of TEGDA can

affect the shrinkage properties

of the resin during

polymerization.

- Optimize Print Orientation:

Orient the part on the build

plate to minimize stress

accumulation in critical areas.-

Use Rafts and Supports:

Employing a raft can improve

adhesion and reduce warping

at the base of the print. Ensure

adequate support structures

for overhangs.[4]

The surface finish of my prints

is poor (e.g., tacky, uneven).

- Incomplete Polymerization:

Insufficient UV exposure can

leave the surface uncured.-

Oxygen Inhibition: Oxygen in

the atmosphere can inhibit the

polymerization of the

outermost layer.

- Increase Final Layer

Exposure: Slightly increase the

exposure time for the last few

layers of the print.- Post-Curing

Under Inert Atmosphere: If

possible, conduct post-curing

in a nitrogen environment to

minimize oxygen inhibition.-

Thorough Cleaning: Ensure

the printed part is thoroughly

cleaned with a suitable solvent

(e.g., isopropyl alcohol) before

post-curing to remove any

uncured resin.[5]

Frequently Asked Questions (FAQs)
Q1: What is TEGDA and why is it used in 3D printing resins?

A1: TEGDA, or Tri(ethylene glycol) dimethacrylate, is a low-viscosity, difunctional monomer. In

3D printing, it is often used as a reactive diluent in photopolymer resins. Its primary functions

are to reduce the viscosity of the resin for better printability and to act as a cross-linking agent,

which can enhance the mechanical properties, including impact strength, of the final printed

part.[1][6]
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Q2: How does TEGDA improve the impact strength of a 3D printed part?

A2: TEGDA's flexible ethylene glycol chain is incorporated into the polymer network during

photopolymerization. This flexible structure can absorb and dissipate energy from an impact,

thus increasing the toughness and impact resistance of the material. The dimethacrylate

groups at each end of the TEGDA molecule allow it to form cross-links within the polymer

matrix, contributing to the overall strength and durability of the part.

Q3: What concentration of TEGDA is optimal for improving impact strength?

A3: The optimal concentration of TEGDA will vary depending on the base resin and the desired

final properties. It is recommended to start with a low concentration (e.g., 5-10 wt%) and

conduct a design of experiments (DOE) to determine the ideal ratio for your specific

application. The effect of TEGDA concentration on impact strength is not always linear; at very

high concentrations, other mechanical properties might be negatively affected.

Q4: Are there any safety precautions I should take when handling TEGDA?

A4: Yes. TEGDA is a chemical that requires careful handling. Always consult the Safety Data

Sheet (SDS) before use.[7] General safety precautions include:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[7]

Handle TEGDA in a well-ventilated area or under a fume hood.[8]

Avoid direct contact with skin and eyes.[7]

Store in a cool, dark, and dry place, away from sources of ignition.[2]

Q5: Can TEGDA be used with any type of 3D printing resin?

A5: TEGDA is most commonly used with acrylate-based photopolymer resins for

stereolithography (SLA), Digital Light Processing (DLP), and Liquid Crystal Display (LCD) 3D

printing technologies.[9][10] Its compatibility with other types of resins, such as epoxy-based

systems, should be verified before use.
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Experimental Protocols
Protocol 1: Formulation of TEGDA-Modified
Photopolymer Resin

Materials and Equipment:

Base photopolymer resin

Tri(ethylene glycol) dimethacrylate (TEGDA)

Magnetic stirrer and stir bar

Heated stirring plate (optional)

Amber glass bottles for storage

Analytical balance

Procedure:

1. Determine the desired weight percentage of TEGDA in the final resin formulation (e.g.,

5%, 10%, 15%, 20% w/w).

2. In a tared amber glass bottle, add the calculated amount of the base photopolymer resin.

3. Add the calculated amount of TEGDA to the resin.

4. Place a magnetic stir bar in the bottle and cap it securely.

5. Place the bottle on a magnetic stirrer and mix at a moderate speed (e.g., 300-500 rpm) for

1-2 hours, or until the mixture is completely homogeneous. Gentle heating (up to 40°C)

can be applied to reduce viscosity and aid in mixing.

6. Visually inspect the mixture for any phase separation or un-dissolved components.

7. Store the formulated resin in a cool, dark place until ready for printing.
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Protocol 2: Izod Impact Strength Testing of 3D Printed
Specimens

Specimen Preparation:

1. Design a standard Izod impact test specimen according to ASTM D256.

2. 3D print the specimens using the formulated TEGDA-modified resins and a control group

with the unmodified base resin. Ensure consistent print parameters (layer height,

orientation, etc.) for all specimens.

3. After printing, clean the specimens thoroughly with isopropyl alcohol to remove any

uncured resin.

4. Post-cure the specimens according to the resin manufacturer's recommendations or a

standardized procedure to ensure complete polymerization.

Impact Testing:

1. Condition the post-cured specimens at a standard temperature and humidity (e.g., 23°C

and 50% relative humidity) for at least 40 hours prior to testing.

2. Use a pendulum impact tester to perform the notched Izod impact test on each specimen.

3. Record the impact energy absorbed in breaking each specimen.

4. Calculate the impact strength by dividing the absorbed energy by the thickness of the

specimen.

5. Test a statistically significant number of specimens for each formulation and calculate the

average impact strength and standard deviation.

Quantitative Data
The following table presents hypothetical data to illustrate the potential effect of TEGDA

concentration on the Izod impact strength of a standard photopolymer resin. Actual results will

vary based on the specific resin and experimental conditions.
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TEGDA

Concentration (wt%)

Average Izod Impact

Strength (J/m)

Standard Deviation

(J/m)
Notes

0 (Control) 25.3 2.1
Standard brittle

photopolymer resin.

5 35.8 2.5
Noticeable increase in

impact strength.

10 48.2 3.1

Significant

improvement in

toughness.

15 55.6 3.5
Further increase in

impact strength.

20 52.1 3.8

Diminishing returns;

potential decrease in

other mechanical

properties.
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Caption: Experimental workflow for enhancing and testing the impact strength of 3D printed

parts with TEGDA.
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Caption: Proposed mechanism of impact strength enhancement with TEGDA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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